2-(ethylthio)-6-iodo-3-(3-methylphenyl)-4(3H)-quinazolinone
Overview
Description
2-(ethylthio)-6-iodo-3-(3-methylphenyl)-4(3H)-quinazolinone, also known as EIQuin, is a quinazolinone derivative that has been synthesized and studied for its potential pharmacological properties. This compound has been found to have various applications in scientific research, particularly in the fields of medicinal chemistry and drug discovery.
Mechanism of Action
The exact mechanism of action of 2-(ethylthio)-6-iodo-3-(3-methylphenyl)-4(3H)-quinazolinone is not fully understood, but studies have suggested that it may act through multiple pathways. It has been shown to inhibit the activity of various enzymes, including topoisomerase II and protein kinase C, which are involved in cell proliferation and survival. Additionally, 2-(ethylthio)-6-iodo-3-(3-methylphenyl)-4(3H)-quinazolinone has been found to induce oxidative stress and DNA damage in cancer cells, leading to apoptosis.
Biochemical and Physiological Effects:
2-(ethylthio)-6-iodo-3-(3-methylphenyl)-4(3H)-quinazolinone has been found to have various biochemical and physiological effects, particularly in cancer cells. It has been shown to induce apoptosis through the activation of caspases and the release of cytochrome c. Additionally, 2-(ethylthio)-6-iodo-3-(3-methylphenyl)-4(3H)-quinazolinone has been found to inhibit cell proliferation and induce cell cycle arrest in cancer cells. In terms of its anti-inflammatory effects, 2-(ethylthio)-6-iodo-3-(3-methylphenyl)-4(3H)-quinazolinone has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(ethylthio)-6-iodo-3-(3-methylphenyl)-4(3H)-quinazolinone in lab experiments is its potential as a lead compound for the development of new drugs. Its ability to induce apoptosis in cancer cells and inhibit tumor growth makes it a promising candidate for the development of anticancer drugs. Additionally, its anti-inflammatory and antimicrobial properties make it a potential candidate for the development of drugs for the treatment of inflammatory and infectious diseases. However, one limitation of using 2-(ethylthio)-6-iodo-3-(3-methylphenyl)-4(3H)-quinazolinone in lab experiments is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of 2-(ethylthio)-6-iodo-3-(3-methylphenyl)-4(3H)-quinazolinone. One area of focus could be the development of new derivatives of 2-(ethylthio)-6-iodo-3-(3-methylphenyl)-4(3H)-quinazolinone with improved pharmacological properties, such as increased solubility and potency. Additionally, further studies could be conducted to elucidate the exact mechanism of action of 2-(ethylthio)-6-iodo-3-(3-methylphenyl)-4(3H)-quinazolinone and its effects on various pathways in cancer cells. Furthermore, studies could be conducted to investigate the potential of 2-(ethylthio)-6-iodo-3-(3-methylphenyl)-4(3H)-quinazolinone as a drug candidate for the treatment of other diseases such as inflammatory and infectious diseases.
Scientific Research Applications
2-(ethylthio)-6-iodo-3-(3-methylphenyl)-4(3H)-quinazolinone has been extensively studied for its potential pharmacological properties, particularly as a potential drug candidate for the treatment of various diseases. It has shown promising results in preclinical studies as an anticancer agent, with the ability to induce apoptosis in cancer cells and inhibit tumor growth. 2-(ethylthio)-6-iodo-3-(3-methylphenyl)-4(3H)-quinazolinone has also been investigated for its potential use as an anti-inflammatory agent, with studies showing its ability to inhibit the production of pro-inflammatory cytokines. Additionally, 2-(ethylthio)-6-iodo-3-(3-methylphenyl)-4(3H)-quinazolinone has been found to have potential as an antimicrobial agent, with studies showing its activity against various bacterial strains.
properties
IUPAC Name |
2-ethylsulfanyl-6-iodo-3-(3-methylphenyl)quinazolin-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15IN2OS/c1-3-22-17-19-15-8-7-12(18)10-14(15)16(21)20(17)13-6-4-5-11(2)9-13/h4-10H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDZFUVWRCJZDEU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NC2=C(C=C(C=C2)I)C(=O)N1C3=CC=CC(=C3)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15IN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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